Cas no 1227591-41-4 (5-Fluoro-6-(pyridin-4-yl)pyridine-3-methanol)

• Product Name: 5-Fluoro-6-(pyridin-4-yl)pyridine-3-methanol
• CAS No: 1227591-41-4
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 4799371
• Update Time: 2025-05-20

5-Fluoro-6-(pyridin-4-yl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(pyridin-4-yl)pyridine-3-methanol

• Inchi： 1S/C11H9FN2O/c12-10-5-8(7-15)6-14-11(10)9-1-3-13-4-2-9/h1-6,15H,7H2
• InChI Key： WYACWGRGGSNDPB-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=CN=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 0.7
• Topological Polar Surface Area: 46

Additional information on 5-Fluoro-6-(pyridin-4-yl)pyridine-3-methanol

5-Fluoro-6-(pyridin-4-yl)pyridine-3-methanol: A Comprehensive Overview

The compound 5-Fluoro-6-(pyridin-4-yl)pyridine-3-methanol, identified by the CAS number 1227591-41-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique chemical properties and structural versatility. The presence of a fluorine atom at the 5-position and a pyridinyl group at the 6-position, along with a hydroxymethyl group at the 3-position, endows this molecule with distinctive electronic and steric characteristics that make it a valuable substrate for further research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-fluoro-pyridine derivatives, including this compound, through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the controlled assembly of complex aromatic systems. These methods have been instrumental in expanding the scope of accessible pyridine derivatives, facilitating their application in fields such as drug discovery, agrochemicals, and advanced materials.

The structural features of 5-fluoro-pyridine derivatives have been extensively studied using computational chemistry techniques. Quantum mechanical calculations have revealed that the fluorine atom at the 5-position introduces a significant electron-withdrawing effect, which influences the electronic distribution across the aromatic ring. This effect is particularly pronounced in conjugation with the hydroxymethyl group, leading to enhanced reactivity in certain chemical transformations. Such insights have been critical in guiding the design of novel synthetic pathways and optimizing reaction conditions for large-scale production.

In terms of biological activity, 5-fluoro-pyridine derivatives have shown promise as potential leads in drug discovery programs targeting various disease states. For instance, recent studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in cancer progression and inflammatory pathways. The presence of a hydroxymethyl group in this compound may further enhance its bioavailability and pharmacokinetic properties, making it an attractive candidate for preclinical testing.

The application of green chemistry principles has also been explored in the synthesis and utilization of this compound. Researchers have developed environmentally friendly protocols that minimize waste generation and reduce energy consumption during production. These efforts align with global sustainability goals and underscore the importance of responsible chemical practices in modern industries.

In conclusion, 5-fluoro-pyridine derivatives, exemplified by CAS number 1227591-41-4, represent a promising class of compounds with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and biological effects will undoubtedly unlock new opportunities for innovation and contribute to advancements in science and technology.